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Compound of Interest

Compound Name: 2-Methylbenzyl alcohol

Cat. No. 8213139

An In-depth Technical Guide on the Physical Properties of 2-Methylbenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methylbenzyl alcohol (o-Tolylmethanol), a key aromatic alcohol utilized as a solvent, a
fragrance ingredient, and an intermediate in the synthesis of various organic compounds,
including pharmaceuticals and agrochemicals.[1] This document is intended to be a resource
for researchers, scientists, and professionals in drug development, offering detailed data,
experimental protocols, and a visual representation of a relevant synthetic pathway.

Core Physical and Chemical Properties

2-Methylbenzyl alcohol, with the CAS number 89-95-2, is an aromatic primary alcohol.[2] Its
molecular formula is C8H100, and it has a molecular weight of approximately 122.17 g/mol .[2]
[3] Structurally, it consists of a toluene molecule where one of the ortho hydrogens has been
substituted with a hydroxymethyl group.[2] At room temperature, it typically appears as a white
solid.[2][4]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 2-Methylbenzyl
alcohol, compiled from various sources for easy reference and comparison.
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. Notes and
Property Value Units L
Citations
Molecular Weight 122.167 g/mol [11[5]
Appearance White solid [2][4]
Arange of 33-36 °C is
Melting Point 33-38 °C commonly cited.[5][6]
[718]
Boiling Point 219 °C At 760 mmHg.[3][9]
At 14 mmHg.[1][6][7
109 - 110 oc g.[1][6]1[7]
[10]
Density 1.022-1.08 g/cm3 [1][4][5]
Soluble at 0.1 g/mL in
» ) methanol.[5][9][11]
Solubility Soluble in methanol ]
Moderately soluble in
water.[12]
Vapor Pressure 0.75 mmHg At 86 °C.[1][5][6]
Refractive Index 1.5408 n20/D [11[5][6]1[10]
pKa 14.37 £ 0.10 Predicted value.[5][8]
Flash Point 104 °C Closed cup.[1][6][13]
LogP 1.48730-1.6 [1][2]I5]

Experimental Protocols for Property Determination

This section details the standard methodologies for determining the key physical properties of

organic compounds like 2-Methylbenzyl alcohol.

Melting Point Determination (Thiele Tube Method)

The melting point is a crucial indicator of purity for a solid compound. A sharp melting range

typically signifies a high degree of purity.
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Methodology:

Sample Preparation: A small amount of finely powdered 2-Methylbenzyl alcohol is packed
into a capillary tube, sealed at one end, to a height of 1-2 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a
high-boiling point liquid (e.g., mineral oil or silicone oil).

e Heating: The side arm of the Thiele tube is gently and uniformly heated with a Bunsen
burner. The design of the tube facilitates convection currents, ensuring even heat
distribution. The heating rate should be slow, approximately 1-2°C per minute, especially
near the expected melting point.

o Observation and Measurement: The temperature at which the solid first begins to liquefy is
recorded as the beginning of the melting range. The temperature at which the last crystal
melts is recorded as the end of the melting range. For a pure compound, this range is
typically narrow (0.5-1.0°C).

Boiling Point Determination (Micro-Boiling Point
Method)

This method is suitable for determining the boiling point of a small quantity of liquid. Since 2-
Methylbenzyl alcohol is a solid at room temperature, it would first need to be melted.

Methodology:

o Sample Preparation: A few milliliters of molten 2-Methylbenzyl alcohol are placed in a small
test tube (fusion tube).

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

e Heating: The test tube assembly is attached to a thermometer and heated in a Thiele tube or
an oil bath.
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Observation: As the liquid is heated, a steady stream of bubbles will emerge from the open
end of the inverted capillary tube. The heating is then discontinued.

Measurement: The temperature is closely monitored as the liquid cools. The boiling point is
the temperature at which the stream of bubbles stops and the liquid is drawn up into the
capillary tube. This is the point where the vapor pressure of the liquid equals the external
atmospheric pressure.[9]

Density Determination of a Solid (Displacement Method)

The density of a solid can be determined by measuring its mass and the volume of liquid it

displaces.

Methodology:

Mass Measurement: The mass of a sample of solid 2-Methylbenzyl alcohol is accurately
measured using an analytical balance.

Initial Volume Measurement: A graduated cylinder is partially filled with a liquid in which the
solid is insoluble (e.g., water, if solubility is low enough for this measurement, or an inert non-
solvent), and the initial volume is recorded.

Displacement: The weighed solid is carefully placed into the graduated cylinder, ensuring it is
fully submerged.

Final Volume Measurement: The new volume of the liquid in the graduated cylinder is
recorded. The difference between the final and initial volumes gives the volume of the solid.

Calculation: The density is calculated by dividing the mass of the solid by its determined
volume.

Solubility Determination

A qualitative assessment of solubility in various solvents provides insight into the polarity of the

compound.

Methodology:
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o Sample Preparation: A small, measured amount of 2-Methylbenzyl alcohol (e.g., 25 mg) is
placed in a test tube.

» Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, methanol, or
other organic solvents) is added in small portions to the test tube.

» Observation: After each addition, the test tube is vigorously shaken. The compound is
considered soluble if a homogeneous solution forms. The solubility can be further classified
as very soluble, soluble, sparingly soluble, or insoluble based on the amount of solvent
required to dissolve the sample.

Synthesis Workflow Visualization

The following diagram illustrates a common laboratory-scale synthesis of 2-Methylbenzyl
alcohol via the hydrolysis of 2-methylbenzyl acetate. This provides a logical workflow for
researchers interested in the preparation of this compound.

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methylbenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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